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Compound of Interest

Compound Name: AUZ 454

Cat. No.: B15586746

For Immediate Implementation by Laboratory Personnel

The proper handling and disposal of AUZ 454, a potent, toxic, and pharmaceutically active
compound, are critical to ensuring personnel safety and environmental protection. Adherence
to these step-by-step procedures is mandatory for all researchers, scientists, and drug
development professionals working with this substance.

AUZ 454 is classified as a toxic substance and a moderate to severe skin and eye irritant.
Handling should only be performed by personnel trained in the management of potent active
pharmaceutical ingredients (APIs).[1] Improper disposal can lead to environmental
contamination and poses a significant health risk.

I. Immediate Safety Protocols & Spill Management
In the event of an accidental release, immediate action is crucial.
o Evacuate and Secure: Evacuate all non-essential personnel from the affected area.

o Personal Protective Equipment (PPE): Before addressing a spill, don appropriate PPE,
including a self-contained breathing apparatus, protective clothing, and chemical-resistant
gloves.[1]

o Containment: For powdered spills, carefully cover the material with a damp cloth or
absorbent material to prevent it from becoming airborne. For solutions, use an inert

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15586746?utm_src=pdf-interest
https://www.benchchem.com/product/b15586746?utm_src=pdf-body
https://www.benchchem.com/product/b15586746?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

absorbent material to contain the spill.

o Collection: Collect the spilled material and absorbent waste into a designated, labeled
hazardous waste container.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water. All cleaning materials must be disposed of as hazardous waste.

Il. Step-by-Step Disposal Procedure for AUZ 454

All chemical waste must be treated as hazardous unless explicitly determined otherwise by an
environmental health and safety (EHS) professional.

Step 1: Waste Identification and Segregation

e Treat all AUZ 454, including unused product, contaminated labware (e.g., pipette tips, vials,
gloves), and spill cleanup materials, as hazardous waste.

e Do not mix AUZ 454 waste with other chemical waste streams unless compatibility has been
confirmed. Incompatible wastes must be segregated to prevent dangerous reactions.

Step 2: Preparing for Disposal

e Solid Waste: Collect powdered AUZ 454 and contaminated solids in a clearly labeled, sealed
container compatible with the chemical. The original container, if in good condition, can be
used.

¢ Liquid Waste: Solutions containing AUZ 454 should be collected in a sealed, leak-proof
container. Do not fill containers to more than 90% capacity to allow for expansion.

o Empty Containers: Containers that held AUZ 454 must be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous liquid waste. After
triple-rinsing, deface the original label and dispose of the container as regular trash, or reuse
for compatible waste.

Step 3: Labeling and Storage

» Affix a hazardous waste label to the container as soon as the first piece of waste is added.
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e The label must include:

o

[¢]

[¢]

[e]

The words "Hazardous Waste"

The accumulation start date.

The specific hazards (e.g., Toxic).

The full chemical name: "AUZ 454" and its components if in a solution.

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from general laboratory traffic. Use secondary containment

to prevent spills.

Step 4: Arranging for Professional Disposal

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.

e Do not attempt to dispose of AUZ 454 down the drain or in regular trash. This is illegal and

poses a significant environmental hazard.

lll. Quantitative Data Summary

Parameter

Value

Reference

Chemical Name

N-[4-[(2-amino-4-
pyrimidinyl)oxy]phenyl]-N'-[4-
[(4-methyl-1-
piperazinyl)methyl]-3-
(trifluoromethyl)phenyljurea

[1]

CAS Registry Number 853299-07-7 [1]
Molecular Formula C24H26F3N702 [1]
Molecular Weight 501.50 g/mol [1]

Hazard Description

Toxic, Moderate to severe skin

and eye irritant

[1]
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IV. Experimental Protocol: Deactivation via
Adsorption (for consideration)

While not a substitute for professional disposal, research indicates that activated carbon can be
effective in deactivating and adsorbing active pharmaceutical ingredients.[2][3][4][5][6] This
method could be considered as a pre-treatment step under controlled laboratory conditions and
with EHS approval.

Methodology:

e Prepare a slurry of activated carbon in water.

o Add the AUZ 454 waste (solid or dissolved in a compatible solvent) to the slurry.

o Agitate the mixture for a specified period (e.g., 24 hours) to ensure maximum adsorption.
» Separate the solid activated carbon from the liquid.

o Test the liquid for residual AUZ 454 to confirm deactivation efficiency.

» Dispose of the activated carbon containing the adsorbed AUZ 454 as solid hazardous waste,
and the treated liquid as per institutional guidelines.

V. Logical Workflow for AUZ 454 Disposal
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Caption: Logical workflow for the safe disposal of AUZ 454.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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